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Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromodecane-d5, a deuterated
analogue of 1-bromodecane. This document covers its identification, physicochemical
properties, a detailed hypothetical synthesis protocol, and its primary application as an internal
standard in quantitative mass spectrometry-based assays. The information presented is
curated for researchers in drug development and related scientific fields who utilize stable
isotope-labeled compounds.

Compound Identification and Properties

1-Bromodecane-d5 is a saturated alkyl halide in which five hydrogen atoms have been
replaced by deuterium. The most common commercially available isomer is 1-Bromodecane-
9,9,10,10,10-d5.

Table 1: Compound Identification
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Identifier Value

Compound Name 1-Bromodecane-d5

Systematic Name 1-Bromodecane-9,9,10,10,10-d5
CAS Number 1219802-02-4[1]

Molecular Formula C10H16DsBr

Molecular Weight 226.21 g/mol [2]

Table 2: Physicochemical Properties

While specific experimental data for 1-Bromodecane-d5 is not readily available in the
literature, the following table provides data for the non-deuterated (h21) and perdeuterated
(d21) analogues to serve as an estimate. It is expected that the properties of the d5 variant will
be very similar to its non-deuterated counterpart.

Property 1-Bromodecane (h21) 1-Bromodecane-d21
Appearance Colorless to light yellow liquid

Boiling Point 238 °C (at 1013 mbar)[3][4] 238 °C

Density 1.07 g/cm3 (at 20 °C) 1.166 g/mL (at 25 °C)
Refractive Index n20/D 1.456

Flash Point 94 °C

Solubili Insoluble in water; soluble in
olubility .
organic solvents.

Synthesis of 1-Bromodecane-d5

The following is a detailed hypothetical experimental protocol for the synthesis of 1-
Bromodecane-9,9,10,10,10-d5, adapted from established methods for the synthesis of alkyl
halides from alcohols.
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Objective: To synthesize 1-Bromodecane-9,9,10,10,10-d5 from the corresponding deuterated
alcohol, 1-Decanol-9,9,10,10,10-d5.

Materials:

1-Decanol-9,9,10,10,10-d5

e Phosphorus tribromide (PBr3)

e Anhydrous diethyl ether

e Saturated sodium bicarbonate solution (NaHCO3s)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask

e Dropping funnel

o Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Rotary evaporator

e Vacuum distillation apparatus

Experimental Protocol:

» Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve 1-
Decanol-9,9,10,10,10-d5 (1.0 equivalent) in anhydrous diethyl ether.
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e Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add phosphorus tribromide
(0.4 equivalents) dropwise via the dropping funnel over 30 minutes with vigorous stirring. A
white precipitate of phosphorous acid will form.

o Reaction: After the addition is complete, allow the mixture to warm to room temperature and
then gently heat to reflux for 3-4 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Work-up:
o Cool the reaction mixture to room temperature.
o Slowly and carefully pour the reaction mixture over ice water to quench the excess PBrs.
o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with cold water, saturated NaHCOs solution (to
neutralize any remaining acid), and finally with brine.

o Dry the organic layer over anhydrous MgSOQOa.
 Purification:
o Filter off the drying agent.

o Concentrate the solvent under reduced pressure using a rotary evaporator to yield the
crude 1-Bromodecane-d>5.

o Purify the product by vacuum distillation.
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Diagram 1: Synthesis workflow for 1-Bromodecane-d5.

Analytical Characterization

Characterization of 1-Bromodecane-d5 would typically involve Mass Spectrometry and
Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry: The mass spectrum of 1-Bromodecane-d5 is expected to be similar to
that of the non-deuterated compound, with a shift in the molecular ion peak and fragment ions
containing the deuterated tail. The characteristic isotopic pattern of bromine (*°Br and 8Br in
approximately a 1:1 ratio) will be present.

e Predicted Molecular lon (M+): m/z 226 and 228.

» Expected Fragmentation: The fragmentation of long-chain alkyl halides is characterized by
the loss of alkyl fragments. A prominent fragment would be expected from the cleavage of
the C-C bond alpha to the bromine atom, as well as clusters of peaks separated by 14 mass
units (corresponding to CHz groups). The presence of the d5-ethyl fragment would result in
unique low molecular weight ions compared to the h21 analogue.

NMR Spectroscopy:

e 1H NMR: The proton NMR spectrum will be similar to that of 1-bromodecane, but with a
significant reduction in the intensity of the signal corresponding to the terminal methyl group
and the adjacent methylene group, which are deuterated.
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e 2H NMR: The deuterium NMR spectrum would show signals corresponding to the deuterated
positions.

e 13C NMR: The carbon signals for the deuterated carbons will be split into multiplets due to C-
D coupling and will experience an isotopic shift.

Application in Quantitative Analysis

The primary application of 1-Bromodecane-d5 in drug development and research is as an
internal standard for the quantification of 1-bromodecane or structurally similar compounds by
LC-MS/MS. Deuterated standards are ideal as they co-elute with the analyte and exhibit similar
ionization efficiency, thus effectively correcting for variations during sample preparation and
analysis.

Hypothetical Experimental Protocol: Quantification of 1-Bromodecane in Plasma

Objective: To quantify the concentration of 1-bromodecane in a plasma sample using 1-
Bromodecane-d5 as an internal standard.

Materials:

Plasma sample containing 1-bromodecane

1-Bromodecane-d5 (Internal Standard working solution)

Acetonitrile (protein precipitation agent)

LC-MS/MS system

Protocol:

e Sample Preparation:

o To 100 pL of the plasma sample, add 10 pL of the 1-Bromodecane-d5 internal standard
working solution.

o Add 300 pL of cold acetonitrile to precipitate proteins.
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Vortex for 1 minute.

[e]

o

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

[¢]

Transfer the supernatant to a clean tube.

[e]

Evaporate the solvent to dryness under a gentle stream of nitrogen.

[e]

Reconstitute the residue in 100 pL of the initial mobile phase.

e LC-MS/MS Analysis:
o Inject the prepared sample into the LC-MS/MS system.

o Monitor the specific Multiple Reaction Monitoring (MRM) transitions for both 1-
bromodecane and 1-Bromodecane-d5.

e Data Analysis:
o Calculate the peak area ratio of the analyte to the internal standard.

o Determine the concentration of the analyte in the unknown sample by comparing its peak
area ratio to a calibration curve prepared with known concentrations of the analyte and a
constant concentration of the internal standard.
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Diagram 2: Workflow for quantitative analysis using 1-Bromodecane-d5.
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Conclusion

1-Bromodecane-d5 is a valuable tool for researchers in drug development and analytical
sciences. Its primary utility lies in its application as a highly effective internal standard for mass
spectrometry-based quantification of the non-deuterated analogue. This guide provides
essential identification data, a plausible synthesis route, and a practical workflow for its
application, serving as a foundational resource for its integration into research protocols. As
with any chemical, appropriate safety precautions should be taken during handling and
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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